3-amino-1-(2-methylbenzyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-amino-1-[(2-methylphenyl)methyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c1-8-4-2-3-5-9(8)6-15-7-10(12(16)17)11(13)14-15/h2-5,7H,6H2,1H3,(H2,13,14)(H,16,17)
• InChI Key: QCWWXSOEJQVKBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C(=N2)N)C(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• CAS No.: 1856022-04-2

Description

“3-amino-1-(2-methylbenzyl)-1H-pyrazole-4-carboxylic acid” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also includes an amino group and a carboxylic acid group.

Synthesis Analysis

The synthesis of such compounds often involves the coupling of amidines with carboxylic acids and subsequent cyclization with hydrazines. A one-pot parallel synthesis approach has been described for the production of unsymmetrical 1,3,5-trisubstituted-1,2,4-triazoles.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic ring. The pyrazole ring contains two nitrogen atoms, which can participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be diverse due to the presence of multiple reactive sites. The amino group, the carboxylic acid group, and the pyrazole ring can all participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Amines, for example, are known to react with water to establish an equilibrium where a proton is transferred to the amine to produce an ammonium salt and the hydroxide ion.

Future Directions

The future directions in the research and development of this compound could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.